Cas no 1225908-28-0 (2-(3,5-difluorophenyl)prop-2-enoic acid)

• Product Name: 2-(3,5-difluorophenyl)prop-2-enoic acid
• CAS No: 1225908-28-0
• MF: C₉H₆F₂O₂
• MW: 184.139549732208
• CID: 6243739
• PubChem ID: 66617380
• Update Time: 2024-03-01

2-(3,5-difluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluorophenyl)prop-2-enoic acid
• EN300-1869440
• SCHEMBL188331
• 1225908-28-0

• Inchi： 1S/C9H6F2O2/c1-5(9(12)13)6-2-7(10)4-8(11)3-6/h2-4H,1H2,(H,12,13)
• InChI Key： GMURUKUQMQSYHW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C(=C)C(=O)O)C=1)F

Computed Properties

• Exact Mass: 184.03358575g/mol
• Monoisotopic Mass: 184.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes